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Compound of Interest

Compound Name: 4-Biphenylglyoxal hydrate

Cat. No.: B072532 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with 4-Biphenylglyoxal
hydrate. The following procedures are designed to ensure the safe handling of this chemical

and to minimize risks in the laboratory environment.

Hazard Identification and Safety Precautions
4-Biphenylglyoxal hydrate is a chemical that requires careful handling due to its potential

health effects. It is classified as a substance that causes skin and serious eye irritation, and

may also lead to respiratory irritation.[1] Always handle this compound in a well-ventilated area,

such as a chemical fume hood, to avoid inhalation of dust or fumes.[1][2][3]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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P264: Wash skin thoroughly after handling.[1][4]

P271: Use only outdoors or in a well-ventilated area.[1][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 4-
Biphenylglyoxal hydrate. This includes, but is not limited to, the following:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989

standard. Should be worn with

a face shield when there is a

risk of splashing.[5]

Face Shield

Recommended in addition to

goggles to protect the entire

face from splashes.[6]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves

provide good short-term

protection.[5] For prolonged or

direct contact, consult the

glove manufacturer's

resistance guide.

Body Protection Laboratory Coat

A Nomex® or similar flame-

resistant lab coat that is fully

buttoned is recommended.[5]

Full-Body Suit

Consider a chemical-resistant

apron or coveralls for added

protection against spills.[6]

Respiratory Protection Respirator

If engineering controls are

insufficient, a NIOSH/MSHA or

European Standard EN 149

approved respirator should be

used.[3]

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.fishersci.com/store/msds?partNumber=AAL2027403&productDescription=4-METHOXYPHENLGLYOXAL+HYD+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance White to Beige Solid[1]

Molecular Formula C14H12O3

Molecular Weight 228.24 g/mol

Melting Point 76 - 79 °C (169 - 174 °F)

Boiling Point 142 °C (288 °F) at 167 hPa

Stability Stable under normal conditions.[1]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of 4-
Biphenylglyoxal hydrate.

Verify that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Prepare all necessary equipment and reagents before handling the chemical to minimize

time spent in the fume hood.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear appropriate closed-toe shoes and long pants.

Don safety goggles and a face shield.

Wear chemical-resistant gloves (e.g., nitrile). Ensure gloves are inspected for any signs of

damage before use.

3. Handling and Experimental Procedure:
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Carefully weigh the desired amount of 4-Biphenylglyoxal hydrate in the fume hood. Avoid

generating dust.[2]

If making a solution, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.[1]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][7]

4. In Case of a Spill:

Evacuate the immediate area and alert others.

For small spills, use an absorbent material to contain the substance. Avoid raising dust.

Collect the spilled material and place it in a sealed, labeled container for disposal.[2]

Clean the spill area with an appropriate solvent, followed by soap and water.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3]

Skin Contact

Take off contaminated clothing immediately.

Wash off with plenty of soap and water for at

least 15 minutes. If skin irritation persists, call a

physician.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1][2][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Get

medical attention if you feel unwell.[1][3]

Disposal Plan
All waste containing 4-Biphenylglyoxal hydrate must be treated as hazardous waste.

1. Waste Collection:

Collect all solid waste, including contaminated gloves, bench paper, and pipette tips, in a

designated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste in a separate, sealed, and labeled container. Do not mix with

incompatible waste streams.

2. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[1][7]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Do not empty into drains.[3]

Workflow for Handling 4-Biphenylglyoxal Hydrate
Preparation

Handling

Waste Disposal

Emergency Procedures

Verify Fume Hood Functionality

Check Eyewash & Safety Shower

Gather All Necessary Materials

Don Appropriate PPE:
- Goggles & Face Shield

- Lab Coat
- Gloves

Weigh Chemical in Fume Hood
(Avoid Dust Generation)

Proceed to Handling

Perform Experimental Procedure

Keep Container Tightly Closed

Spill Response:
- Evacuate & Alert
- Contain & Clean

- Dispose of Cleanup Materials

If Spill Occurs

First Aid:
- Eyes: Rinse 15 min

- Skin: Wash with Soap & Water
- Inhalation: Move to Fresh Air

- Ingestion: Rinse Mouth

If Exposure Occurs

Wash Hands After Handling

Collect Solid Waste in
Labeled, Sealed Container

End of Procedure

Collect Liquid Waste in
Labeled, Sealed Container

End of Procedure

Dispose via Approved
Hazardous Waste Vendor

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL2027403&productDescription=4-METHOXYPHENLGLYOXAL+HYD+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b072532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Biphenylglyoxal hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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